Cas no 1341598-31-9 (Benzoxazole, 5-bromo-2-chloro-7-methyl- )

• Product Name: Benzoxazole, 5-bromo-2-chloro-7-methyl-
• CAS No: 1341598-31-9
• MF: C₈H₅BrClNO
• MW: 246.488400220871
• CID: 5250412
• Update Time: 2025-06-15

Benzoxazole, 5-bromo-2-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-7-methylbenzoxazole (ACI)
• Benzoxazole, 5-bromo-2-chloro-7-methyl-

• Inchi： 1S/C8H5BrClNO/c1-4-2-5(9)3-6-7(4)12-8(10)11-6/h2-3H,1H3
• InChI Key： HUXAOWIYKJQGPC-UHFFFAOYSA-N
• SMILES： ClC1OC2C(=CC(=CC=2C)Br)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole, 5-bromo-2-chloro-7-methyl-

Benzoxazole, 5-bromo-2-chloro-7-methyl-: A Comprehensive Overview in Modern Chemical Biology

Benzoxazole, 5-bromo-2-chloro-7-methyl- (CAS No. 1341598-31-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential applications in drug discovery. This compound belongs to the benzoxazole family, which is well-known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of bromine and chlorine substituents, along with a methyl group at the 7-position, enhances its reactivity and makes it a valuable scaffold for medicinal chemistry investigations.

The chemical structure of Benzoxazole, 5-bromo-2-chloro-7-methyl consists of a benzene ring fused to an oxygen-containing heterocycle. The bromine atom at the 5-position and the chlorine atom at the 2-position introduce electrophilic centers, which can be readily functionalized through various chemical reactions. Additionally, the methyl group at the 7-position provides steric hindrance and influences the electronic properties of the molecule. These structural features make it an attractive candidate for designing novel bioactive compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for targeted therapies. Benzoxazole, 5-bromo-2-chloro-7-methyl has been explored as a potential lead compound in several pharmacological studies. Its benzoxazole core is particularly interesting because it mimics natural products that exhibit significant biological activity. For instance, some benzoxazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation.

One of the most compelling aspects of Benzoxazole, 5-bromo-2-chloro-7-methyl is its ability to interact with biological targets through multiple binding modes. This flexibility allows researchers to optimize its structure for better affinity and selectivity. Recent computational studies have demonstrated that the bromine and chlorine substituents can form hydrogen bonds and hydrophobic interactions with key residues in protein targets, enhancing binding affinity. These findings have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of Benzoxazole, 5-bromo-2-chloro-7-methyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce bromine and chlorine atoms, followed by Friedel-Crafts alkylation to incorporate the methyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.

From a pharmaceutical perspective, Benzoxazole, 5-bromo-2-chloro-7-methyl holds promise as a starting point for developing new drugs with enhanced efficacy and reduced side effects. Its structural motifs are reminiscent of established therapeutics, suggesting that it could be further modified to target specific disease pathways. For example, derivatives of this compound have been investigated for their potential in treating neurological disorders by modulating neurotransmitter receptors.

The role of computational chemistry in designing novel bioactive molecules cannot be overstated. Molecular modeling techniques have been instrumental in understanding how Benzoxazole, 5-bromo-2-chloro-7-methyl interacts with biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can predict the binding affinity and mechanism of action of new derivatives before synthesizing them. This approach has significantly accelerated the drug discovery process and reduced costs associated with trial-and-error experimentation.

In conclusion, Benzoxazole, 5-bromo-2-chloro-7-methyl (CAS No. 1341598-31-9) is a structurally intriguing compound with significant potential in chemical biology and drug development. Its unique combination of substituents makes it a versatile scaffold for designing novel bioactive molecules. As research in this area continues to evolve, it is likely that more applications for this compound will emerge, further solidifying its importance in modern medicinal chemistry.